7-ethyl-3,9-dimethyl-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione

• IUPAC Name: 7-ethyl-3,9-dimethyl-1,4-dihydropurino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C11H14N6O2/c1-4-16-9(18)7-8(15(3)11(16)19)12-10-14-13-6(2)5-17(7)10/h4-5H2,1-3H3,(H,12,14)
• InChI Key: IJGBMCMAOWKXJW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C3N2CC(=NN3)C)N(C1=O)C
• Molecular Formula: C11H14N6O2
• Molecular Weight: 262.27 g/mol

Description

Compounds with a 1,2,4-triazine structure are known to have a wide range of applications in medicinal chemistry. They are often used as building blocks in the synthesis of various pharmaceuticals.

Synthesis Analysis

The synthesis of 1,2,4-triazine derivatives often involves reactions with various nucleophiles. For example, 2,4,6-trisubstituted-1,3,5-triazines can be obtained from cyanuric chloride by sequential substitution of the chloride atom using oxygen, nitrogen, and sulfur-centered nucleophiles.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazine derivatives can vary greatly depending on the substituents attached to the triazine ring. The structure of these compounds can be determined using various spectroscopic techniques, including 1H NMR, 13C NMR, and mass spectrometry.

Chemical Reactions Analysis

1,2,4-Triazole-containing scaffolds are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds. They are often synthesized via multistep synthetic routes.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazine derivatives can vary greatly depending on the specific compound and its substituents.

Scientific Research Applications

Cancer Therapy: Iron Chelation

• Research : Novel derivatives of 5H-[1,2,4]triazino[5,6-b]indole, including compound 3k , were synthesized as iron chelators. .
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Antifungal Activity

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Antiviral and Antimicrobial Agents

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Neurotoxic Potential Investigation

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Mechanism of Action

The mechanism of action of 1,2,4-triazine derivatives in biological systems is not well understood and can vary depending on the specific compound and its biological target.

Safety and Hazards

The safety and hazards associated with 1,2,4-triazine derivatives can vary greatly depending on the specific compound. Some 1,2,4-triazine derivatives are used in medicine due to their safety profile and high therapeutic index.

Future Directions

Future research in this area could focus on developing new synthesis methods for 1,2,4-triazine derivatives, studying their biological activity, and exploring their potential applications in medicine and other fields.